1-Ethyl-4,4-difluorocyclohexyl methacrylate

• Molecular Formula: C12H18F2O2
• Molecular Weight: 232.27 g/mol
• IUPAC Name: (1-ethyl-4,4-difluorocyclohexyl) 2-methylprop-2-enoate
• InChI: InChI=1S/C12H18F2O2/c1-4-11(16-10(15)9(2)3)5-7-12(13,14)8-6-11/h2,4-8H2,1,3H3
• InChI Key: XPJSBLTZYRTBFO-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(CC1)(F)F)OC(=O)C(=C)C

Description

1-Ethyl-4,4-difluorocyclohexyl methacrylate is a useful research compound. Its molecular formula is C12H18F2O2 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A four-necked flask equipped with a stirrer, a thermometer, and a dropping funnel was charged with 6.6 g (0.04 mol) of 1-ethyl-4,4-difluorocyclohexanol, 0.2 g of 4-dimethylaminopyridine, 4.9 g of triethylamine, and 20 g of acetone. The mixture was stirred to obtain a solution. A solution prepared by dissolving 4.6 g (0.044 mol) of methacrylic acid chloride in 5 g of acetone was added to the solution at 4° C. over 30 minutes. The mixture was stirred at 4° C. for 3 hours to obtain a reaction mixture. The reaction mixture was washed with water to obtain 7.42 g of 1-ethyl-4,4-difluorocyclohexyl methacrylate (hereinafter may be referred to as “compound (M-8)” ((M-8) in Table 1)). The yield of 1-ethyl-4,4-difluorocyclohexyl methacrylate with respect to 1-ethyl-4,4-difluorocyclohexanol was 78%.